Cas no 408312-58-3 (Benzene, 2,4-diethoxy-1-(2-propenyl)- (9CI))

• Product Name: Benzene, 2,4-diethoxy-1-(2-propenyl)- (9CI)
• CAS No: 408312-58-3
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1022764
• PubChem ID: 24770086
• Update Time: 2025-04-20

Benzene, 2,4-diethoxy-1-(2-propenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,4-diethoxy-1-(2-propenyl)- (9CI)
• 2,4-diethoxy-1-prop-2-enylbenzene
• 2,4-Diethoxy-1-(prop-2-en-1-yl)benzene
• BENZENE, 2,4-DIETHOXY-1-(2-PROPENYL)-
• 408312-58-3
• DTXSID00647232
• SCHEMBL2846105
• DB-285311

• Inchi： 1S/C13H18O2/c1-4-7-11-8-9-12(14-5-2)10-13(11)15-6-3/h4,8-10H,1,5-7H2,2-3H3
• InChI Key： JMAPVSDYWDGPKF-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=CC=1CC=C)OCC

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5Ų